Cas no 1187165-70-3 (2-(2-Iodobenzoyl)-6-methylpyridine)

• Product Name: 2-(2-Iodobenzoyl)-6-methylpyridine
• CAS No: 1187165-70-3
• MF: C₁₃H₁₀INO
• MW: 323.129075527191
• MDL: MFCD13152585
• CID: 4684473
• Update Time: 2025-05-24

2-(2-Iodobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Iodobenzoyl)-6-methylpyridine
• (2-Iodophenyl)(6-methylpyridin-2-yl)methanone

• MDL： MFCD13152585
• Inchi： 1S/C13H10INO/c1-9-5-4-8-12(15-9)13(16)10-6-2-3-7-11(10)14/h2-8H,1H3
• InChI Key： BOMABOKIOHJIOF-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Additional information on 2-(2-Iodobenzoyl)-6-methylpyridine

Comprehensive Overview of 2-(2-Iodobenzoyl)-6-methylpyridine (CAS No. 1187165-70-3): Properties, Applications, and Research Insights

2-(2-Iodobenzoyl)-6-methylpyridine (CAS No. 1187165-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a unique combination of an iodobenzoyl group and a methylpyridine moiety, making it a versatile intermediate for synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's structural characteristics, including its iodine-substituted aromatic ring and pyridine backbone, contribute to its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These properties align with current trends in green chemistry, where scientists seek efficient catalytic systems for sustainable synthesis. Recent publications highlight its utility in constructing complex molecular architectures for medicinal chemistry applications.

Analytical studies of 2-(2-Iodobenzoyl)-6-methylpyridine reveal interesting physicochemical properties. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents like DCM and THF. Its molecular weight (313.12 g/mol) and logP value (predicted ~3.2) suggest favorable characteristics for drug-like molecules, sparking interest in bioavailability optimization research.

In material science, this compound has shown promise as a building block for organic electronic materials. The iodine atom serves as an excellent handle for further functionalization, enabling the creation of conjugated systems for OLEDs or photovoltaic applications. This aligns with growing industry demand for novel organic semiconductors with tunable optoelectronic properties.

Safety evaluations indicate that 2-(2-Iodobenzoyl)-6-methylpyridine requires standard laboratory precautions for handling. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended due to potential irritant properties. Storage should be in cool, dry conditions away from strong oxidizers to maintain stability.

The synthetic routes to 1187165-70-3 typically involve palladium-catalyzed reactions or nucleophilic substitution processes. Recent patent literature describes improved methodologies for its preparation with higher yields and reduced metal catalyst loading - addressing the pharmaceutical industry's focus on cost-effective and sustainable production methods.

Quality control protocols for this compound emphasize HPLC purity analysis (>98%) and thorough characterization by 1H/13C NMR and mass spectrometry. These rigorous standards meet the requirements of preclinical research where compound integrity is paramount for reliable biological evaluation.

Emerging applications in bioconjugation chemistry have expanded the utility of this compound. Researchers are investigating its use in creating targeted imaging probes, particularly for PET tracer development where the radioactive iodine isotope can be incorporated. This positions the molecule at the intersection of chemistry and cutting-edge diagnostic technologies.

Market analysis shows growing demand for 2-(2-Iodobenzoyl)-6-methylpyridine among contract research organizations and academic laboratories. Suppliers typically offer the compound in research quantities (100mg-10g) with certificates of analysis, catering to the needs of medicinal chemistry programs and material science investigations.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The presence of both nitrogen and oxygen donor atoms in its structure suggests possible coordination chemistry applications that could contribute to advancements in heterogeneous catalysis.

Environmental fate studies indicate that proper waste disposal methods should be employed for this compound, particularly regarding halogenated waste streams. Many research institutions now incorporate green chemistry principles when working with such materials to minimize ecological impact.

For researchers considering 2-(2-Iodobenzoyl)-6-methylpyridine in their work, thorough literature review of recent applications is recommended. The compound's structure-activity relationships continue to be explored in various contexts, making it a valuable tool for innovation in multiple scientific disciplines.